![molecular formula C4H4N2O2 B1358267 Oxazole-2-carboxamide CAS No. 884539-45-1](/img/structure/B1358267.png)
Oxazole-2-carboxamide
Overview
Description
Oxazole-2-carboxamide is a compound with the molecular formula C4H4N2O2 . It is a derivative of oxazole, which is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom .
Molecular Structure Analysis
The molecular weight of this compound is 112.09 . Its InChI code is 1S/C4H4N2O2/c5-3(7)4-6-1-2-8-4/h1-2H,(H2,5,7) .
Chemical Reactions Analysis
Oxazoles, including this compound, can undergo various chemical reactions. For instance, they can participate in electrophilic aromatic substitution at C5 . Nucleophilic aromatic substitution can also occur with leaving groups at C2 .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The storage temperature is between 2-8°C in a sealed, dry environment .
Scientific Research Applications
Acid Ceramidase Inhibition
Oxazole-2-carboxamide derivatives have been explored as potent inhibitors of acid ceramidase (AC), a key enzyme in the metabolism of lysosomal ceramides. These derivatives can be valuable in studying potential therapeutic effects in sphingolipid-mediated disorders. One such derivative, 5-[4-fluoro-2-(1-methyl-4-piperidyl)phenyl]-2-oxo-N-pentyl-oxazole-3-carboxamide, demonstrated promising AC inhibition and pharmacokinetic properties in mice (Caputo et al., 2020).
Herbicide Safener
Substituted oxazole isoxazole carboxamides have been investigated for their application as herbicide safeners. They protect against herbicide injury by enhancing glutathione content and glutathione S-transferase activity. Compound I-11 showed better bioactivity than some existing safeners (Ye et al., 2019).
Photo-Oxidation Studies
Oxazole and its derivatives have been studied for their reaction with singlet oxygen, which is crucial in understanding their stability and reactivity in environmental and biological settings. The reaction kinetics and pathways of oxazole with singlet oxygen have been elucidated using density functional theory calculations (Zeinali et al., 2020).
Antimicrobial and Anticancer Agents
Oxazole derivatives exhibit a broad range of biological activities, including antimicrobial and anticancer properties. They interact with various enzymes and receptors due to their structural diversity, making them significant in drug discovery (Chiacchio et al., 2020).
Anti-Coronaviral Agents
Recently, oxazole-based macrocycles have been identified as potential anti-coronaviral agents, particularly against SARS-CoV-2. These compounds have shown inhibitory activities against the virus, with some exhibiting significant inhibition of the SARS-CoV-2 main protease (Al-Wahaibi et al., 2021).
Metal-Catalyzed Reactions
Oxazole compounds are central in the development of contemporary drug discovery due to their versatile biological functions. Transition-metal-free reactions for synthesizing oxazole heterocycles have gained interest due to the toxicity and cost of transition metals in catalysis (Ibrar et al., 2016).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,3-oxazole-2-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O2/c5-3(7)4-6-1-2-8-4/h1-2H,(H2,5,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLCMVACJJSYDFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=N1)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10594945 | |
Record name | 1,3-Oxazole-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10594945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
884539-45-1 | |
Record name | 1,3-Oxazole-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10594945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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